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Compound of Interest

Compound Name: Hexaaquaaluminum(III) bromate

Cat. No.: B081225 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical formula, structure,

and physicochemical properties of hexaaquaaluminum(III) bromate. It includes a summary of

crystallographic data, a detailed experimental protocol for its synthesis based on literature, and

a visualization of its dissociation in aqueous solution.

Chemical Formula
The chemical formula for hexaaquaaluminum(III) bromate is --INVALID-LINK--₃.[1] This

formula indicates a central aluminum ion (Al³⁺) coordinated by six water (H₂O) molecules,

forming the complex cation [Al(H₂O)₆]³⁺. This cation is ionically bonded to three bromate

(BrO₃⁻) anions. A hydrated form, hexaaquaaluminum(III) bromate trihydrate, with the formula

--INVALID-LINK--₃·3H₂O, has also been characterized.[2][3]

Chemical Structure
The structure of hexaaquaaluminum(III) bromate is defined by the arrangement of its

constituent ions: the hexaaquaaluminum(III) cation and the bromate anion.

Hexaaquaaluminum(III) Cation ([Al(H₂O)₆]³⁺): The aluminum(III) ion is centrally located and

is coordinated by six water molecules. The oxygen atoms of the water molecules act as

ligands, forming coordinate covalent bonds with the aluminum ion. These six water

molecules are arranged in a slightly distorted octahedral geometry around the central
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aluminum ion.[2][4][5] The aluminum ion utilizes its vacant 3s, 3p, and 3d orbitals to form six

sp³d² hybrid orbitals, which allows it to accept lone pairs from the six water molecules.[6]

Bromate Anion (BrO₃⁻): The bromate ion consists of a central bromine atom bonded to three

oxygen atoms. It has a trigonal pyramidal geometry due to the presence of a lone pair of

electrons on the bromine atom.[7][8][9]

Crystal Structure: The solid-state structure of hexaaquaaluminum(III) bromate trihydrate

has been determined using single-crystal X-ray diffraction.[2][3] The crystal is composed of

the [Al(H₂O)₆]³⁺ octahedra, BrO₃⁻ anions, and additional water molecules (water of

hydration) held together by a network of ionic bonds and hydrogen bonds.

Physicochemical Data
The quantitative data for hexaaquaaluminum(III) bromate trihydrate are summarized in the

table below. This data is derived from X-ray crystallographic studies.

Property Value Reference

Molecular Formula --INVALID-LINK--₃·3H₂O [2][3]

Molar Mass 572.84 g/mol [2]

Crystal System Triclinic [2][3]

Space Group P1 [2]

Unit Cell Dimensions

a = 9.536 Åb = 11.095 Åc =

9.291 Åα = 106.58°β =

100.42°γ = 113.01°

[2][3]

Unit Cell Volume (V) 818.1 Å³ [2]

Density (Calculated) 2.33 g/cm³ [2]

Average Al-O Bond Length

1.872 Å (Uncorrected)1.880 Å

(Corrected for rigid-body

motion)

[2][3]

Average Br-O Bond Length 1.643 - 1.652 Å [2][3]

Average O-Br-O Bond Angle 103.6° - 104.4° [2][3]
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Experimental Protocols
Synthesis of Hexaaquaaluminum(III) Bromate Solution

The synthesis of an aqueous solution of aluminum bromate can be achieved through a

metathetical (double displacement) reaction. This protocol is based on the method described in

the crystallographic study of its trihydrate form.[3]

Objective: To prepare a dilute aqueous solution of aluminum(III) bromate for crystallization or

further use.

Materials:

Aluminum sulfate, Al₂(SO₄)₃

Barium bromate, Ba(BrO₃)₂

Deionized water

Filtration apparatus (e.g., Buchner funnel, filter paper)

Procedure:

Prepare separate aqueous solutions of aluminum sulfate and barium bromate.

Combine the solutions in stoichiometric amounts. The balanced chemical equation for the

reaction is: Al₂(SO₄)₃(aq) + 3Ba(BrO₃)₂(aq) → 2Al(BrO₃)₃(aq) + 3BaSO₄(s)

Upon mixing, a white precipitate of barium sulfate (BaSO₄) will form due to its low solubility in

water.

Stir the reaction mixture to ensure complete reaction.

Remove the barium sulfate precipitate by filtration. The resulting filtrate is a dilute solution of

aluminum(III) bromate, which exists as hexaaquaaluminum(III) bromate in the aqueous

phase.
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Slow evaporation of this solution at room temperature can yield crystals of

hexaaquaaluminum(III) bromate trihydrate.[3]

Structural Analysis by X-Ray Crystallography

The definitive structure of the compound in its crystalline form was elucidated by single-crystal

X-ray diffraction.

Objective: To determine the precise three-dimensional arrangement of atoms and ions in the

crystal lattice.

Methodology:

A suitable single crystal of hexaaquaaluminum(III) bromate trihydrate is mounted on a

goniometer.

The crystal is irradiated with a monochromatic beam of X-rays (e.g., Mo Kα radiation, λ =

0.71073 Å).[2]

The diffraction pattern produced by the crystal is recorded as a series of reflections at

different angles.

The intensity and position of these reflections are used to calculate the electron density map

of the unit cell.

From the electron density map, the positions of the individual atoms (Al, Br, O, and H) are

determined.

The structural model is then refined using least-squares methods to obtain precise bond

lengths, bond angles, and other crystallographic parameters.[2][3]

Visualization of Aqueous Dissociation
When dissolved in water, hexaaquaaluminum(III) bromate, an ionic salt, dissociates into its

constituent ions. The hexaaquaaluminum(III) complex cation remains intact in solution. The

following diagram illustrates this dissociation process.

Caption: Dissociation of solid hexaaquaaluminum(III) bromate in water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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